Cas no 51081-77-7 (2-Propen-1-one, 3-[5-(4-methylphenyl)-2-thienyl]-1-phenyl-)
51081-77-7 structure
Product Name:2-Propen-1-one, 3-[5-(4-methylphenyl)-2-thienyl]-1-phenyl-
CAS No:51081-77-7
MF:C20H16OS
MW:304.405444145203
CID:363316
PubChem ID:71366312
Update Time:2025-04-19
2-Propen-1-one, 3-[5-(4-methylphenyl)-2-thienyl]-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-[5-(4-methylphenyl)-2-thienyl]-1-phenyl-
- 3-[5-(4-methylphenyl)thiophen-2-yl]-1-phenylprop-2-en-1-one
- 51081-77-7
- DTXSID50789676
-
- Inchi: 1S/C20H16OS/c1-15-7-9-17(10-8-15)20-14-12-18(22-20)11-13-19(21)16-5-3-2-4-6-16/h2-14H,1H3
- InChI Key: XKXNGIJAIUHZGG-UHFFFAOYSA-N
- SMILES: S1C(C=CC(C2C=CC=CC=2)=O)=CC=C1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 304.09228
- Monoisotopic Mass: 304.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.4
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
2-Propen-1-one, 3-[5-(4-methylphenyl)-2-thienyl]-1-phenyl- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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